avellanin A
avellanin A
Brand Name:
Vulcanchem
CAS No.:
110297-47-7
VCID:
VC0018058
InChI:
InChI=1S/C31H39N5O5/c1-5-19(2)26(35-29(40)20(3)32)27(38)25(21-12-7-6-8-13-21)31(18-37,28(39)22-14-9-10-15-23(22)33)36(4)30(41)24-16-11-17-34-24/h5-10,12-15,18-20,24-26,34H,1,11,16-17,32-33H2,2-4H3,(H,35,40)/t19-,20+,24-,25?,26-,31-/m0/s1
SMILES:
CC(C=C)C(C(=O)C(C1=CC=CC=C1)C(C=O)(C(=O)C2=CC=CC=C2N)N(C)C(=O)C3CCCN3)NC(=O)C(C)N
Molecular Formula:
C31H39N5O5
Molecular Weight:
561.7 g/mol
avellanin A
CAS No.: 110297-47-7
Main Products
VCID: VC0018058
Molecular Formula: C31H39N5O5
Molecular Weight: 561.7 g/mol
| CAS No. | 110297-47-7 |
|---|---|
| Product Name | avellanin A |
| Molecular Formula | C31H39N5O5 |
| Molecular Weight | 561.7 g/mol |
| IUPAC Name | (2S)-N-[(2R,5S,6S)-1-(2-aminophenyl)-5-[[(2R)-2-aminopropanoyl]amino]-2-formyl-6-methyl-1,4-dioxo-3-phenyloct-7-en-2-yl]-N-methylpyrrolidine-2-carboxamide |
| Standard InChI | InChI=1S/C31H39N5O5/c1-5-19(2)26(35-29(40)20(3)32)27(38)25(21-12-7-6-8-13-21)31(18-37,28(39)22-14-9-10-15-23(22)33)36(4)30(41)24-16-11-17-34-24/h5-10,12-15,18-20,24-26,34H,1,11,16-17,32-33H2,2-4H3,(H,35,40)/t19-,20+,24-,25?,26-,31-/m0/s1 |
| Standard InChIKey | RRKPZYIKFBDXNY-KLYJBUPTSA-N |
| Isomeric SMILES | C[C@@H](C=C)[C@@H](C(=O)C(C1=CC=CC=C1)[C@@](C=O)(C(=O)C2=CC=CC=C2N)N(C)C(=O)[C@@H]3CCCN3)NC(=O)[C@@H](C)N |
| SMILES | CC(C=C)C(C(=O)C(C1=CC=CC=C1)C(C=O)(C(=O)C2=CC=CC=C2N)N(C)C(=O)C3CCCN3)NC(=O)C(C)N |
| Canonical SMILES | CC(C=C)C(C(=O)C(C1=CC=CC=C1)C(C=O)(C(=O)C2=CC=CC=C2N)N(C)C(=O)C3CCCN3)NC(=O)C(C)N |
| Synonyms | avellanin A cyclo(N-Me-Phe-Ala-Ile-2-aminobenzoyl-Pro) |
| PubChem Compound | 194854 |
| Last Modified | Nov 11 2021 |
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